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Compound of Interest

Compound Name: Azalanstat

Cat. No.: B1665909 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides a comprehensive guide to the proper disposal procedures for

Azalanstat, a lanosterol 14α-demethylase inhibitor. The information herein is intended for

researchers, scientists, and drug development professionals to ensure the safe handling and

disposal of this compound, minimizing environmental impact and maintaining laboratory safety.

The procedures outlined are based on established safety protocols for hazardous chemical

waste and specific information regarding Azalanstat's known properties.

Hazard Profile and Safety Precautions
Azalanstat hydrochloride is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[1] Therefore, it is imperative to prevent its release into the environment.[1]

Standard personal protective equipment (PPE), including safety goggles with side-shields,

protective gloves, and a lab coat or impervious clothing, should be worn when handling

Azalanstat.[1] All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or aerosols.[1]

Chemical and Physical Properties
A summary of the relevant chemical and physical properties of Azalanstat and its

hydrochloride salt is presented below. This information is critical for understanding its stability,

reactivity, and appropriate storage conditions.
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Property Azalanstat Azalanstat HCl Reference

Chemical Formula C₂₂H₂₄ClN₃O₂S C₂₂H₂₆Cl₃N₃O₂S [1][2]

Molar Mass 429.96 g·mol⁻¹ 502.879 g·mol⁻¹ [1][2]

CAS Number 143393-27-5 143484-82-6 [1][2]

Appearance Powder Powder [3][4]

Storage (Powder) -20°C for 3 years -20°C for 2 years [3][4]

Storage (in Solvent) -80°C for 1 year
-80°C in DMSO for 6

months
[3][4]

Incompatible Materials

Strong acids/alkalis,

strong

oxidizing/reducing

agents

Strong acids/alkalis,

strong

oxidizing/reducing

agents

[1]

Experimental Protocol for Azalanstat Disposal
The following step-by-step methodology outlines the procedure for the safe disposal of

Azalanstat waste, including pure compound, contaminated materials, and solutions.

1.0 Waste Identification and Segregation

1.1. Designate Azalanstat Waste: All materials contaminated with Azalanstat, including

unused or expired compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves),

and spill cleanup materials, must be treated as hazardous waste.

1.2. Segregate Waste Streams:

Solid Waste: Collect pure Azalanstat powder, contaminated gloves, weigh boats, and other
solid materials in a dedicated, clearly labeled hazardous waste container.
Liquid Waste: Collect Azalanstat solutions in a separate, compatible hazardous waste
container. Do not mix with other solvent waste streams unless confirmed to be compatible.
Given its imidazole moiety, avoid mixing with strong acids.
Sharps Waste: Needles, syringes, or other sharps contaminated with Azalanstat should be
placed in a designated, puncture-resistant sharps container for chemically contaminated
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sharps.

2.0 Waste Collection and Labeling

2.1. Container Selection: Use only appropriate, chemically resistant containers for waste

collection (e.g., high-density polyethylene - HDPE for liquids, or a securely sealed bag or

container for solids). Ensure containers are in good condition with no leaks or cracks.

2.2. Labeling: Immediately label all waste containers with a "Hazardous Waste" label. The label

must include:

The full chemical name: "Azalanstat" or "Azalanstat HCl".
The concentration and solvent if it is a liquid waste.
The hazard warnings: "Toxic," "Harmful if Swallowed," "Aquatic Hazard."
The date the waste was first added to the container.
The name of the principal investigator or lab contact.

3.0 Storage of Hazardous Waste

3.1. Designated Storage Area: Store all Azalanstat hazardous waste in a designated Satellite

Accumulation Area (SAA) within the laboratory. This area should be clearly marked and away

from general lab traffic.

3.2. Secondary Containment: All liquid waste containers must be kept in secondary

containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.

3.3. Container Closure: Keep waste containers securely closed at all times, except when

adding waste.

4.0 Disposal Procedure

4.1. Do Not Dispose Down the Drain or in Regular Trash: Due to its high toxicity to aquatic life,

Azalanstat must not be disposed of down the sanitary sewer.[1] Similarly, solid waste

contaminated with Azalanstat should not be placed in the regular trash.

4.2. Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) department to schedule a pickup of the hazardous waste. EHS is responsible for
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the final disposal of the chemical waste through a licensed hazardous waste vendor, which will

be an approved waste disposal plant.[1]

4.3. Disposal of "Empty" Containers:

Containers that held pure Azalanstat should be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone).
The first rinsate must be collected and disposed of as hazardous liquid waste.[3] Subsequent
rinses may also need to be collected, depending on institutional policy.
After thorough rinsing and air-drying in a ventilated area, deface or remove the original label
and dispose of the container as directed by your EHS department.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Azalanstat
waste in a laboratory setting.
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End: Safe Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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